Cas no 1346617-15-9 ((S)-Desfluoro Citalopram-d6 Oxalate)

• Product Name: (S)-Desfluoro Citalopram-d6 Oxalate
• CAS No: 1346617-15-9
• MF: C₂₂H₁₈D₆N₂O₅
• MW: 402.473
• CID: 4554144
• Update Time: 2025-07-21

(S)-Desfluoro Citalopram-d6 Oxalate Chemical and Physical Properties

Names and Identifiers

• (S)-Desfluoro Citalopram-d6 Oxalate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on (S)-Desfluoro Citalopram-d6 Oxalate

Comprehensive Analysis of (S)-Desfluoro Citalopram-d6 Oxalate (CAS No. 1346617-15-9): Applications and Research Insights

In the realm of pharmaceutical research and development, (S)-Desfluoro Citalopram-d6 Oxalate (CAS No. 1346617-15-9) has emerged as a compound of significant interest. This deuterated analog of the well-known antidepressant citalopram is widely utilized in metabolic studies, pharmacokinetic research, and as an internal standard in analytical chemistry. Its unique structural modifications, including the absence of a fluorine atom and the incorporation of deuterium atoms, make it a valuable tool for scientists exploring the mechanisms of selective serotonin reuptake inhibitors (SSRIs).

The compound's CAS number, 1346617-15-9, serves as a unique identifier in chemical databases, ensuring precise referencing in academic and industrial settings. Researchers often search for "deuterated citalopram analogs" or "isotopically labeled SSRIs" to find compounds like (S)-Desfluoro Citalopram-d6 Oxalate, highlighting its relevance in contemporary neuropharmacology. The growing demand for stable isotope-labeled compounds in drug development underscores the importance of this molecule in advancing precision medicine.

One of the most frequently asked questions in scientific forums revolves around the "synthesis of (S)-Desfluoro Citalopram-d6 Oxalate." While proprietary details are often guarded by manufacturers, published literature describes multi-step processes involving chiral resolution and deuterium incorporation. The oxalate salt form enhances the compound's stability, making it suitable for long-term storage and transportation—a critical factor for laboratories requiring consistent reference materials.

Recent advancements in mass spectrometry have amplified the utility of (S)-Desfluoro Citalopram-d6 Oxalate in quantitative analysis. Its deuterium labeling creates a distinct mass shift from endogenous compounds, enabling researchers to achieve unparalleled accuracy in measuring drug concentrations in biological matrices. This capability addresses the increasing need for reliable biomarkers in psychiatric drug monitoring, particularly in personalized treatment regimens for depression and anxiety disorders.

The pharmaceutical industry's shift toward "green chemistry" has also impacted the production of specialized compounds like (S)-Desfluoro Citalopram-d6 Oxalate. Manufacturers are exploring more sustainable synthetic routes, reducing organic solvent use, and implementing energy-efficient purification methods. These developments respond to the growing environmental consciousness among researchers and the broader scientific community.

Clinical researchers investigating "SSRI metabolism pathways" frequently employ (S)-Desfluoro Citalopram-d6 Oxalate to elucidate enzymatic processes and identify potential drug-drug interactions. The compound's structural similarity to citalopram, combined with its isotopic signature, makes it an ideal probe for studying cytochrome P450-mediated transformations—a hot topic in pharmacogenomics research.

Quality control represents another critical application area. Analytical laboratories performing "pharmaceutical impurity profiling" rely on compounds like (S)-Desfluoro Citalopram-d6 Oxalate to validate their methodologies and ensure regulatory compliance. The current Good Manufacturing Practice (cGMP) environment demands rigorous testing protocols, where such reference standards play an indispensable role.

Emerging trends in "digital drug discovery" have created new opportunities for utilizing (S)-Desfluoro Citalopram-d6 Oxalate in silico modeling. Researchers are combining experimental data from deuterated compounds with computational approaches to predict drug behavior more accurately. This synergy between wet lab and dry lab techniques represents the cutting edge of modern pharmaceutical science.

The storage and handling of (S)-Desfluoro Citalopram-d6 Oxalate require specific considerations that researchers often inquire about. Proper storage at controlled temperatures, protection from light, and moisture-proof packaging are essential to maintain the compound's integrity over time. These protocols align with broader best practices in chemical management, emphasizing safety and material preservation.

Looking ahead, the applications of (S)-Desfluoro Citalopram-d6 Oxalate (CAS No. 1346617-15-9) are expected to expand further. With increasing interest in "precision psychiatry" and the development of targeted therapies, this compound will likely play a pivotal role in advancing our understanding of SSRI pharmacology. Its continued use in both academic and industrial research underscores its enduring value to the scientific community.